molecular formula C14H23N3O3 B8461366 Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester CAS No. 947258-09-5

Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester

Cat. No. B8461366
CAS RN: 947258-09-5
M. Wt: 281.35 g/mol
InChI Key: RYGDGFJRQOFTAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H23N3O3 and its molecular weight is 281.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Carbamic acid, N-[2-[(2-amino-5-methoxyphenyl)amino]ethyl]-, 1,1-dimethylethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

947258-09-5

Molecular Formula

C14H23N3O3

Molecular Weight

281.35 g/mol

IUPAC Name

tert-butyl N-[2-(2-amino-5-methoxyanilino)ethyl]carbamate

InChI

InChI=1S/C14H23N3O3/c1-14(2,3)20-13(18)17-8-7-16-12-9-10(19-4)5-6-11(12)15/h5-6,9,16H,7-8,15H2,1-4H3,(H,17,18)

InChI Key

RYGDGFJRQOFTAD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCNC1=C(C=CC(=C1)OC)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 2 L round bottom flask equipped with a stir bar was charged with a suspension of 20% Pd(OH)2 (5 g) and 1,4-dioxane (800 mL). [2-(5-Methoxy-2-nitrophenylamino)-ethyl]-carbamic acid tert-butyl ester (10 g, 0.32 mol) was added to the suspension. The reaction mixture was hydrogenated (balloon) for 48 h (until the starting material had been consumed) followed by the addition of K2CO3 (10 g) was added to the mixture and stirred for an additional 12 h to remove traces of water. The suspension was filtered to remove the Pd(OH)2 and K2CO3. The filtrate was used in the next step without further purification (yield not determined).
Quantity
10 g
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reactant
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5 g
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catalyst
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800 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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